N-(2-{[(4-carbamoylpiperidin-1-yl)(oxo)acetyl]amino}ethyl)-1H-indole-2-carboxamide

Specification

• Molecular Formula: C19H23N5O4
• Molecular Weight: 385.4 g/mol
• IUPAC Name: N-[2-[[2-(4-carbamoylpiperidin-1-yl)-2-oxoacetyl]amino]ethyl]-1H-indole-2-carboxamide
• Standard InChI: InChI=1S/C19H23N5O4/c20-16(25)12-5-9-24(10-6-12)19(28)18(27)22-8-7-21-17(26)15-11-13-3-1-2-4-14(13)23-15/h1-4,11-12,23H,5-10H2,(H2,20,25)(H,21,26)(H,22,27)
• Standard InChI Key: IJNFMJPYFFYOQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)C(=O)NCCNC(=O)C2=CC3=CC=CC=C3N2

Introduction

N-(2-{[(4-carbamoylpiperidin-1-yl)(oxo)acetyl]amino}ethyl)-1H-indole-2-carboxamide is a complex organic compound that incorporates both indole and piperidine moieties. This compound is of interest due to its potential biological activities, which can be attributed to the presence of these pharmacophores. The indole ring is a common feature in many biologically active compounds, while the piperidine ring is often associated with compounds that interact with various receptors and enzymes.

Biological Activity

While specific biological activity data for N-(2-{[(4-carbamoylpiperidin-1-yl)(oxo)acetyl]amino}ethyl)-1H-indole-2-carboxamide are not provided in the search results, compounds with similar structures often exhibit antimicrobial, anticancer, or neuroprotective properties. The indole and piperidine moieties are known for their roles in various biologically active compounds.

Research Findings and Future Directions

Given the lack of detailed research findings on this specific compound, future studies should focus on its synthesis, characterization, and biological evaluation. This could involve assessing its antimicrobial activity, anticancer potential, or effects on neurological targets. Molecular docking studies could also provide insights into its potential interactions with biological targets.